2-(3,4-Dichlorophenyl)-2-{[2-(dimethylamino)ethyl]amino}acetonitrile

• IUPAC Name: 2-(3,4-dichlorophenyl)-2-[2-(dimethylamino)ethylamino]acetonitrile
• InChI: InChI=1S/C12H15Cl2N3/c1-17(2)6-5-16-12(8-15)9-3-4-10(13)11(14)7-9/h3-4,7,12,16H,5-6H2,1-2H3
• InChI Key: QWWVOZVNKLOSJU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(C#N)C1=CC(=C(C=C1)Cl)Cl
• Molecular Formula: C12H15Cl2N3
• Molecular Weight: 272.17 g/mol
• CAS No.: 1184473-63-9

Description

2-(3,4-Dichlorophenyl)-2-{[2-(dimethylamino)ethyl]amino}acetonitrile is a useful research compound. Its molecular formula is C12H15Cl2N3 and its molecular weight is 272.17. The purity is usually 95%.
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Scientific Research Applications

Functionalized Schiff Bases and Related Complexes

Research has explored the synthesis of functionalized Schiff bases and their complexes with d- and f-metal ions, highlighting their potential in creating new chemical entities with specific properties. For example, the condensation reaction of certain phenols with tris-(2-aminoethyl)amine forms macroacyclic Schiff bases which react with lanthanide salts, leading to complexes with potential applications in materials science and coordination chemistry (Brianese et al., 1998).

Electrochemical Oxidation and Photoluminescence

Another study focuses on the electrochemical oxidation of aromatic amino compounds, revealing insights into their photoluminescent properties. This research demonstrates the potential of certain compounds, after oxidation, to form π-conjugated oligoaminothiophenes exhibiting photoluminescence, suggesting applications in the development of new photoluminescent materials (Ekinci et al., 2000).

Resolution and Enantiomeric Purities

The resolution of asymmetric ligands through specific reactions showcases the chemical versatility of certain compounds, providing a pathway to achieve enantiomerically pure substances. This process is crucial for the development of pharmaceuticals and fine chemicals, where the purity of the compounds can significantly impact their effectiveness and safety (Lim et al., 1994).

Orthometalation of Primary Amines

Research into the orthometalation of primary amines has uncovered new methodologies for creating orthometalated complexes, which are important in catalysis and the synthesis of coordination compounds. These findings contribute to the broader understanding of metal-ligand interactions and the development of catalytic processes (Vicente et al., 1997).

Synthesis and Application in HPLC

The development of new reagents for the derivatization of amines, facilitating their detection and quantification by high-performance liquid chromatography (HPLC), highlights the utility of certain compounds in analytical chemistry. This application is particularly relevant in environmental and biological analyses, where sensitive and specific detection methods are required (You et al., 2006).